Cas no 670268-55-0 (N-(1,3-benzothiazol-6-yl)-2,2-diphenylacetamide)

• Product Name: N-(1,3-benzothiazol-6-yl)-2,2-diphenylacetamide
• CAS No: 670268-55-0
• MF: C₂₁H₁₆N₂OS
• MW: 344.429543495178
• CID: 6024953
• PubChem ID: 1280523
• Update Time: 2025-10-23

N-(1,3-benzothiazol-6-yl)-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-6-yl)-2,2-diphenylacetamide
• Benzeneacetamide, N-6-benzothiazolyl-α-phenyl-
• AKOS000811540
• N-(benzo[d]thiazol-6-yl)-2,2-diphenylacetamide
• Z275024272
• 670268-55-0
• F1142-3812

• Inchi： 1S/C21H16N2OS/c24-21(23-17-11-12-18-19(13-17)25-14-22-18)20(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14,20H,(H,23,24)
• InChI Key： PYTPLVTYBISOCU-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=CC=C2)C(NC2C=C3SC=NC3=CC=2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 344.09833431g/mol
• Monoisotopic Mass: 344.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 593.4±45.0 °C(Predicted)
• pka: 12.78±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(1,3-benzothiazol-6-yl)-2,2-diphenylacetamide

N-(1,3-benzothiazol-6-yl)-2,2-diphenylacetamide (CAS No. 670268-55-0): A Comprehensive Overview

N-(1,3-benzothiazol-6-yl)-2,2-diphenylacetamide (CAS No. 670268-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiazole derivative exhibits unique structural features, combining a benzothiazole moiety with a diphenylacetamide group, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor and its role in neuroprotective therapies, which aligns with current trends in targeted drug development.

The molecular structure of N-(1,3-benzothiazol-6-yl)-2,2-diphenylacetamide contributes to its distinctive physicochemical properties. With a molecular weight of 364.44 g/mol, this compound demonstrates moderate lipophilicity, which is crucial for its blood-brain barrier permeability - a hot topic in CNS drug research. Recent studies in medicinal chemistry journals have highlighted its potential as a scaffold for developing novel Alzheimer's disease therapeutics, addressing one of the most searched medical conditions in academic databases.

In the field of organic electronics, another trending research area, CAS 670268-55-0 has shown interesting photophysical properties. Its benzothiazole core contributes to electron transport characteristics, making it a candidate for OLED materials and organic semiconductors. This dual applicability in both life sciences and materials science makes it a compound of particular interest in interdisciplinary research, a focus area that consistently ranks high in academic search queries.

The synthesis of N-(1,3-benzothiazol-6-yl)-2,2-diphenylacetamide typically involves coupling reactions between appropriately functionalized benzothiazole and diphenylacetic acid derivatives. Recent patent literature suggests optimized routes that improve yield and purity - information highly sought after by process chemists. The compound's stability under various pH conditions and its solubility profile in common organic solvents make it suitable for diverse formulation development studies, another frequently searched topic in pharmaceutical forums.

Analytical characterization of CAS 670268-55-0 reveals distinctive spectral features. The 1H-NMR spectrum shows characteristic aromatic proton signals between 7.2-8.1 ppm, while the carbonyl group appears around 170 ppm in 13C-NMR. These spectral markers are crucial for quality control in synthetic batches, addressing common queries from analytical chemists working with this compound. Mass spectrometry typically shows a strong molecular ion peak at m/z 364, corresponding to its molecular weight.

Current market research indicates growing interest in N-(1,3-benzothiazol-6-yl)-2,2-diphenylacetamide from both academic and industrial sectors. The compound's potential applications in neurodegenerative disease research and advanced materials development position it as a valuable building block in drug discovery pipelines. Several custom synthesis providers have reported increased demand for this specific benzothiazole derivative, reflecting its rising importance in chemical research.

From a regulatory perspective, CAS 670268-55-0 is not currently listed in any controlled substance schedules, making it accessible for legitimate research purposes. However, researchers should always consult local regulations before procurement, as this is among the top concerns voiced in chemical compliance forums. Proper handling procedures should be followed, including the use of standard laboratory safety equipment, a subject that consistently appears in safety-related searches.

Future research directions for N-(1,3-benzothiazol-6-yl)-2,2-diphenylacetamide may explore its potential as a multi-target therapeutic agent, particularly in age-related diseases. The compound's ability to potentially modulate multiple biological pathways makes it attractive for polypharmacology approaches, a trending topic in drug discovery. Additionally, its electronic properties warrant further investigation for optoelectronic applications, especially in the context of sustainable energy solutions.

For researchers considering working with CAS 670268-55-0, several key suppliers offer the compound in various quantities and purity grades. Recent analytical data suggests that ≥98% purity is typically available for research purposes. Storage recommendations generally advise keeping the compound in a cool, dry environment protected from light - information frequently requested in chemical procurement discussions.

In conclusion, N-(1,3-benzothiazol-6-yl)-2,2-diphenylacetamide represents an intriguing case study in modern chemical research, bridging pharmaceutical and materials science applications. Its unique structural features and diverse potential applications ensure continued interest from multiple research communities. As investigation into this compound progresses, it may well emerge as a significant player in addressing some of today's most pressing scientific challenges.